Cas no 367501-32-4 (3-Ethoxy-4-nitrobenzoic acid)

• Product Name: 3-Ethoxy-4-nitrobenzoic acid
• CAS No: 367501-32-4
• MF: C₉H₉NO₅
• MW: 211.171462774277
• MDL: MFCD14543048
• CID: 297510
• PubChem ID: 22397509
• Update Time: 2025-10-16

3-Ethoxy-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-ethoxy-4-nitro-
• 3-Ethoxy-4-nitrobenzoicacid
• Benzoic acid, 3-ethoxy-4-nitro- (9CI)
• 3-ETHOXY-4-NITROBENZOIC ACID
• 3-ethoxy-4-nitro-benzoic acid
• ZWPRGHWABASJLH-UHFFFAOYSA-N
• 3239AH
• Benzoic acid,3-ethoxy-4-nitro- (9CI)
• SY225516
• SCHEMBL3537490
• CS-M2378
• MFCD14543048
• DTXSID70625461
• CS-14753
• A913647
• 367501-32-4
• AKOS009076028
• DB-315370
• 3-Ethoxy-4-nitrobenzoic acid

• MDL： MFCD14543048
• Inchi： 1S/C9H9NO5/c1-2-15-8-5-6(9(11)12)3-4-7(8)10(13)14/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： ZWPRGHWABASJLH-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C(=O)O)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.04807
• Monoisotopic Mass: 211.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.4

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 408.6±30.0 °C at 760 mmHg
• Flash Point: 200.9±24.6 °C
• PSA: 89.67
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-Ethoxy-4-nitrobenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Ethoxy-4-nitrobenzoic acid

3-Ethoxy-4-nitrobenzoic acid (CAS No. 367501-32-4): A Comprehensive Overview

3-Ethoxy-4-nitrobenzoic acid (CAS No. 367501-32-4) is a versatile organic compound with a wide range of applications in chemical and pharmaceutical research. This compound is characterized by its unique structural features, which include an ethoxy group and a nitro group attached to a benzene ring, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The chemical formula of 3-Ethoxy-4-nitrobenzoic acid is C₉H₉NO₄, and it has a molecular weight of 199.17 g/mol. The compound is a white to off-white crystalline solid at room temperature, with a melting point ranging from 158 to 160°C. Its solubility in water is limited, but it dissolves well in organic solvents such as ethanol, methanol, and acetone.

In the realm of medicinal chemistry, 3-Ethoxy-4-nitrobenzoic acid has gained significant attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of anti-inflammatory agents, antimicrobial compounds, and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of novel derivatives of 3-Ethoxy-4-nitrobenzoic acid that exhibited potent anti-inflammatory activity in vitro and in vivo models.

The nitro group in 3-Ethoxy-4-nitrobenzoic acid plays a crucial role in its biological activity. Nitro compounds are known for their ability to undergo reduction to form amino derivatives, which can then participate in various biological processes. This property makes 3-Ethoxy-4-nitrobenzoic acid an attractive candidate for the design of prodrugs that can be activated under specific physiological conditions.

In addition to its medicinal applications, 3-Ethoxy-4-nitrobenzoic acid is also used as an intermediate in the synthesis of dyes and pigments. The presence of the ethoxy group enhances the solubility and stability of the compound, making it suitable for use in various industrial processes. A recent study published in the Journal of Applied Chemistry highlighted the use of 3-Ethoxy-4-nitrobenzoic acid as a key intermediate in the production of high-performance dyes for textile applications.

The synthesis of 3-Ethoxy-4-nitrobenzoic acid can be achieved through several routes, including nitration and esterification reactions. One common method involves the nitration of ethyl 3-hydroxybenzoate followed by hydrolysis to form the desired product. This synthetic route is well-documented and has been optimized for high yields and purity. The choice of synthetic method depends on factors such as cost, scalability, and environmental impact.

In terms of safety and handling, 3-Ethoxy-4-nitrobenzoic acid should be stored in a cool, dry place away from strong oxidizers and reducing agents. It is important to handle the compound with appropriate personal protective equipment (PPE) to avoid skin contact and inhalation. While not classified as a hazardous material, proper precautions should be taken to ensure safe handling and disposal.

The market demand for 3-Ethoxy-4-nitrobenzoic acid has been steadily increasing due to its diverse applications in pharmaceuticals, fine chemicals, and industrial processes. According to market research reports, the global market for this compound is expected to grow at a CAGR of 5% over the next five years, driven by advancements in drug discovery and development.

In conclusion, 3-Ethoxy-4-nitrobenzoic acid (CAS No. 367501-32-4) is a multifunctional compound with significant potential in various fields. Its unique chemical structure makes it an essential building block for the synthesis of bioactive molecules and industrial intermediates. As research continues to uncover new applications and properties, the importance of this compound is likely to grow further.